2-{[2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-yl]thio}-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-[[2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H23N3O4S/c1-29-19-11-10-17(13-20(19)30-2)23-26-22(16-7-4-3-5-8-16)24(27-23)32-15-21(28)25-14-18-9-6-12-31-18/h3-13H,14-15H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: ZHNMOWNSDLOTPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=C(N2)C3=CC=CC=C3)SCC(=O)NCC4=CC=CO4)OC
• Molecular Formula: C24H23N3O4S
• Molecular Weight: 449.5 g/mol

Description

This compound is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms, present in many important biological compounds. The molecule also contains methoxy groups (OCH3) and a phenyl group (C6H5), which are common in organic chemistry.

Scientific Research Applications

Anticancer Activities

Compounds structurally related to "2-{[2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-yl]thio}-N-(2-furylmethyl)acetamide" have been synthesized and evaluated for their anticancer activities. For instance, derivatives synthesized by reacting imidazole-thione derivatives with chloroacetamide compounds showed reasonable anticancer activity against various cancer types, with high activity observed against melanoma cell lines (Duran & Demirayak, 2012). These findings suggest that the chemical scaffold present in the compound of interest may have potential in developing novel anticancer agents.

Antimicrobial and Antibacterial Agents

Research into derivatives of similar chemical structures has also highlighted their potential as antimicrobial and antibacterial agents. Synthesis efforts have led to compounds with significant antibacterial activity, exemplifying the broader utility of this chemical framework in combating bacterial infections (Ramalingam, Ramesh, & Sreenivasulu, 2019). This suggests that modifications of the core structure of "2-{[2-(3,4-dimethoxyphenyl)-5-phenyl-1H-imidazol-4-yl]thio}-N-(2-furylmethyl)acetamide" could lead to effective antibacterial compounds.

Anticonvulsant Activity

Another area of application for similar compounds is in the development of anticonvulsant agents. Studies have shown that omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives exhibit anticonvulsant activity, indicating the potential for compounds with the imidazole scaffold to be used in seizure management (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

pH Sensitivity and Protonation Studies

The study of pKa values and protonation sites of similar compounds provides valuable information for drug design, indicating how structural changes affect the acidity and, consequently, the bioavailability and solubility of potential pharmaceuticals (Duran & Canbaz, 2013).